Cas no 78666-54-3 (N,N'-bis(4-methoxyphenyl)methanediamine)

• Product Name: N,N'-bis(4-methoxyphenyl)methanediamine
• CAS No: 78666-54-3
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 984324
• PubChem ID: 290090
• Update Time: 2025-04-20

N,N'-bis(4-methoxyphenyl)methanediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(4-methoxyphenyl)methanediamine
• AC1L5EWH; AC1Q5MXE; N,N'-bis(p-methoxyphenyl)malonamide; N1,N3-bis(4-methoxyphenyl)malonamide; N,N'-bis-(4-methoxy-phenyl)-methylenediamine; Methylen-bis-(4-amino-phenol-methylaether); N,N'-bis-(4-methoxy-phenyl)-malonamide; NSC17288; 15589-58-9; N,N'-Bis-(4-methoxy-phenyl)-malonamid; N~1~,N~3~-bis(4-methoxyphenyl)malonamide; p-Malonanisidide; N,N'-di-4-methoxyphenylmalondiamide; N,N'-bis(4-methoxyphenyl)malonamide; Malonsaeure-di-p-ani
• DTXSID60999941
• NSC152709
• SCHEMBL1506791
• NSC-152709
• 78666-54-3

• Inchi： 1S/C15H18N2O2/c1-18-14-7-3-12(4-8-14)16-11-17-13-5-9-15(19-2)10-6-13/h3-10,16-17H,11H2,1-2H3
• InChI Key： BWNGHPDNFQPQKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 258.13700
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.33130